Cas no 1708288-66-7 (6-Chloro-7-cyclopropyl-7H-purine)

• Product Name: 6-Chloro-7-cyclopropyl-7H-purine
• CAS No: 1708288-66-7
• MF: C₈H₇ClN₄
• MW: 194.620979547501
• CID: 5915979
• PubChem ID: 84665807
• Update Time: 2025-06-08

6-Chloro-7-cyclopropyl-7H-purine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-7-cyclopropyl-7H-purine
• 7H-Purine, 6-chloro-7-cyclopropyl-
• Z1862012823
• EN300-23029367
• 1708288-66-7

• Inchi： 1S/C8H7ClN4/c9-7-6-8(11-3-10-7)12-4-13(6)5-1-2-5/h3-5H,1-2H2
• InChI Key： IEUDGSZEZMYSLK-UHFFFAOYSA-N
• SMILES： N1(C2CC2)C2C(=NC=NC=2Cl)N=C1

Computed Properties

• Exact Mass: 194.0359239g/mol
• Monoisotopic Mass: 194.0359239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• Density: 1.76±0.1 g/cm3(Predicted)
• Boiling Point: 373.1±45.0 °C(Predicted)
• pka: 0.76±0.30(Predicted)

Additional information on 6-Chloro-7-cyclopropyl-7H-purine

Comprehensive Analysis of 6-Chloro-7-cyclopropyl-7H-purine (CAS No. 1708288-66-7): Properties, Applications, and Research Insights

6-Chloro-7-cyclopropyl-7H-purine (CAS No. 1708288-66-7) is a specialized purine derivative gaining traction in pharmaceutical and biochemical research due to its unique structural features. This compound, characterized by a cyclopropyl substitution at the 7-position and a chloro group at the 6-position, serves as a versatile intermediate in drug discovery. Its molecular framework aligns with the growing demand for heterocyclic compounds in targeting kinase inhibitors and nucleotide analogs, making it a focal point for researchers exploring cancer therapeutics and antiviral agents.

Recent advancements in medicinal chemistry highlight the significance of 6-Chloro-7-cyclopropyl-7H-purine in designing small-molecule inhibitors. Its purine core mimics natural nucleotides, enabling interactions with enzymes like ATP-binding proteins, a hotspot in precision medicine research. Studies suggest its potential in modulating cell signaling pathways, particularly in diseases with dysregulated proliferation. The compound’s synthetic accessibility and structural tunability further enhance its appeal for high-throughput screening platforms.

From a synthetic chemistry perspective, CAS 1708288-66-7 offers robust reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig animations, critical for constructing complex biologically active molecules. Researchers frequently query its solubility in polar solvents (e.g., DMSO or methanol) and stability under physiological conditions—key parameters for in vitro assays. Analytical data, including HPLC purity and mass spectrometry profiles, confirm its suitability for lead optimization workflows.

The rise of AI-driven drug discovery has amplified interest in 6-Chloro-7-cyclopropyl-7H-purine, as computational models predict its binding affinities against emerging therapeutic targets. For instance, its electrophilic chloro group facilitates selective modifications, aligning with trends in fragment-based drug design. FAQs in scientific forums often address its storage conditions (recommended: -20°C under inert atmosphere) and handling precautions to preserve reactivity.

Beyond pharmaceuticals, this compound finds niche applications in agrochemical research, where purine analogs are explored for plant growth regulation. Its low environmental persistence and biodegradability metrics resonate with sustainable chemistry goals. Patent literature reveals its utility in crop protection formulations, addressing global demands for food security solutions.

In summary, 6-Chloro-7-cyclopropyl-7H-purine (CAS No. 1708288-66-7) exemplifies the convergence of structural innovation and practical utility in modern chemistry. Its integration into drug development pipelines and alignment with green chemistry principles underscore its multidisciplinary relevance. Ongoing studies aim to unlock its full potential in addressing unmet medical and agricultural challenges.